N-Ethyl-4-chlorobenzylamine

• IUPAC Name: N-[(4-chlorophenyl)methyl]ethanamine
• InChI: InChI=1S/C9H12ClN/c1-2-11-7-8-3-5-9(10)6-4-8/h3-6,11H,2,7H2,1H3
• InChI Key: DWQGKMSNZGJKJS-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=C(C=C1)Cl
• Molecular Formula: C9H12ClN
• DSSTOX Substance ID: DTXSID50342306
• Molecular Weight: 169.65 g/mol
• CAS No.: 69957-83-1

Description

N-Ethyl-4-chlorobenzylamine: is an organic compound with the molecular formula C₉H₁₂ClN. It is a derivative of benzylamine, where the benzyl group is substituted with an ethyl group and a chlorine atom at the para position. This compound is used in various chemical syntheses and has applications in pharmaceuticals and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Nucleophilic Substitution: One common method involves the nucleophilic substitution of 4-chlorobenzyl chloride with ethylamine.

Reductive Amination: Another method involves the reductive amination of 4-chlorobenzaldehyde with ethylamine in the presence of a reducing agent like sodium cyanoborohydride.

Industrial Production Methods: Industrial production often employs the nucleophilic substitution method due to its simplicity and high yield. The reaction is scaled up in large reactors with controlled temperature and pressure to ensure optimal conversion rates .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: N-Ethyl-4-chlorobenzylamine can undergo oxidation reactions to form corresponding this compound oxides.

Reduction: It can be reduced to form this compound derivatives with different functional groups.

Substitution: The compound can participate in various substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents such as alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products:

Oxidation: this compound oxides.

Reduction: this compound derivatives.

Substitution: Various substituted benzylamine derivatives.

Scientific Research Applications

Chemistry: N-Ethyl-4-chlorobenzylamine is used as a building block in the synthesis of heterocycles and other complex organic molecules. It is also employed in the preparation of angiotensin receptor antagonists .

Biology and Medicine: In medicinal chemistry, this compound is explored for its potential as a pharmacophore in drug design. It has been studied for its activity against certain receptors and enzymes .

Industry: In the agrochemical industry, this compound is used in the synthesis of pesticides and herbicides. It serves as an intermediate in the production of various active ingredients .

Mechanism of Action

The mechanism of action of N-Ethyl-4-chlorobenzylamine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound can bind to these targets, altering their activity and leading to the desired biological effect. For instance, in the case of angiotensin receptor antagonists, it binds to the receptor and inhibits its activity, thereby regulating blood pressure.

Comparison with Similar Compounds

Benzylamine: A simpler analogue without the ethyl and chlorine substitutions.

N-Methyl-4-chlorobenzylamine: Similar structure but with a methyl group instead of an ethyl group.

N-Ethylbenzylamine: Lacks the chlorine substitution.

Uniqueness: N-Ethyl-4-chlorobenzylamine is unique due to its specific substitutions, which confer distinct chemical and biological properties. The presence of the chlorine atom enhances its reactivity in substitution reactions, while the ethyl group influences its pharmacokinetic properties .

Biological Activity

N-Ethyl-4-chlorobenzylamine is an organic compound with significant biological activity, particularly in medicinal chemistry and agrochemical applications. Its structure features an ethyl group and a chlorine atom attached to a benzylamine backbone, which influences its chemical reactivity and pharmacological properties. This article explores the biological activity of this compound through various studies, highlighting its mechanisms of action, therapeutic potential, and comparative analysis with related compounds.

This compound can be synthesized from 4-chlorobenzaldehyde through reductive amination with ethylamine. The presence of the chlorine atom enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Property	Value
Molecular Formula	C9H12ClN
Molecular Weight	173.65 g/mol
Boiling Point	205 °C
Solubility	Soluble in organic solvents

This compound exhibits biological activity primarily through its interaction with specific molecular targets such as receptors and enzymes. For instance, it has been studied for its role as an angiotensin receptor antagonist, which is crucial for regulating blood pressure. The binding affinity and inhibition of these receptors can lead to significant pharmacological effects.

Case Studies and Research Findings

• Anticancer Activity : In a study evaluating various benzylamine derivatives, this compound showed promising results against cancer cell lines. It was part of a series tested on the NCI 60-cell line panel, where it exhibited over 50% growth inhibition in several lines, particularly those associated with glioblastoma .
• Dengue Virus Inhibition : Another study demonstrated that derivatives of this compound displayed potent inhibitory effects against the dengue virus (DENV), particularly targeting the NS4B protein. This suggests potential use in antiviral therapies .
• Neuroprotective Effects : Research has indicated that compounds similar to this compound can confer neuroprotective benefits by modulating apoptotic pathways and enhancing cell viability in neuronal models .

Comparative Analysis with Similar Compounds

This compound's activity can be contrasted with other related compounds:

Compound	Biological Activity
Benzylamine	Basic amine; limited biological activity
N-Methyl-4-chlorobenzylamine	Similar structure; lower receptor affinity
N-Ethylbenzylamine	Lacks chlorine; reduced reactivity

The unique substitutions in this compound enhance its pharmacokinetic properties and biological efficacy compared to simpler analogs.

Synthesis routes and methods I

Procedure details

To a solution of 4-chlorobenzaldehyde (1 eq.) in MeOH was added ethylamine 70% in water (10 eq.). The reaction was stirred for 15 h at 20° C. under argon then NaBH4 (2 eq.) was added. The reaction was stirred at 20° C. for 5 h. The reaction was quenched with water then acidified with aqueous HCl (2M). The aqueous layer was washed with EtOAc. The organic layer was discarded. Aqueous NaOH (2M) was then added to the aqueous layer until pH=10 and the crude was extracted twice with EtOAc. The organic layers were combined, dried over MgSO4, filtered and concentrated under reduced pressure to afford (4-chloro-benzyl)-ethyl-amine.

Synthesis routes and methods II

Procedure details

N-(4-chlorobenzyl)acetamide (2.337 g, 12.726 mmol) was dissolved in THF (100 ml) and was cooled to zero degrees under argon atmosphere. (Methylthio)methane compound with borane (1:1) (2.417 g, 31.815 mmol) was added and the mixture was refluxed overnight at RT. HCl (15 ml, 10%) was gently added and was stirred overnight. The solvent was removed by evaporation. Diethyl ether (20 ml) was added and the product was extracted to the water phase by K2CO3 (3×15 ml). The aqueous phase was acidified by HCl (10 ml, 10%) and the product was extracted to the organic phase by EtOAc (3×15 ml). The organic phase was dried (MgSO4) and the solvent was removed by evaporation to give 0.938 g of N-(4-chlorobenzyl)-N-ethylamine (yield 43.4%).